A Technical Examination of 6-(2-Hydroxypropoxy)nicotinic Acid: Navigating a Landscape of Limited Data
To the esteemed research community, drug development professionals, and scientists, This technical guide addresses the chemical structure and properties of 6-(2-Hydroxypropoxy)nicotinic acid. However, a comprehensive sea...
Author: BenchChem Technical Support Team. Date: February 2026
To the esteemed research community, drug development professionals, and scientists,
This technical guide addresses the chemical structure and properties of 6-(2-Hydroxypropoxy)nicotinic acid. However, a comprehensive search of the public scientific literature and chemical databases reveals a significant scarcity of specific, in-depth information for this particular derivative. As such, this document will provide a foundational understanding based on its constituent parts and closely related, well-documented precursors, namely 6-hydroxynicotinic acid and the parent molecule, nicotinic acid (Niacin, Vitamin B3) .
The lack of extensive research on 6-(2-Hydroxypropoxy)nicotinic acid suggests it may be a novel compound, a specialized intermediate, or a substance whose properties have not yet been widely published. Therefore, this guide will proceed with a scientifically grounded approach, focusing on established data for its core structures to provide a useful, albeit indirect, technical overview.
The Chemical Identity of 6-(2-Hydroxypropoxy)nicotinic Acid
The name itself defines the chemical structure: a nicotinic acid backbone, which is a pyridine ring with a carboxylic acid group at the 3-position. At the 6-position of this ring, a (2-Hydroxypropoxy) group is attached via an ether linkage.
Inferred Chemical Structure:
Caption: Inferred structure of 6-(2-Hydroxypropoxy)nicotinic acid.
Physicochemical Properties: An Extrapolation
Without experimental data, we must infer the properties of 6-(2-Hydroxypropoxy)nicotinic acid. It would be a crystalline solid, with its solubility in aqueous and organic solvents dictated by the interplay between the polar carboxylic acid and hydroxyl groups, and the less polar pyridine ring and propyl chain.
The Precursor: 6-Hydroxynicotinic Acid
The most direct synthetic precursor to the target molecule is 6-hydroxynicotinic acid. This compound is well-characterized and serves as a vital starting point for understanding the chemistry of the 6-position on the nicotinic acid scaffold.
Chemical Structure and Properties of 6-Hydroxynicotinic Acid
6-hydroxynicotinic acid exists in tautomeric equilibrium with 2-pyridone-5-carboxylic acid. It is a monohydroxypyridine that is the 6-hydroxy derivative of nicotinic acid[1].
Several synthetic routes to 6-hydroxynicotinic acid have been established. A common laboratory preparation involves the reaction of methyl coumalate with ammonium hydroxide, followed by treatment with sodium hydroxide[2].
A more modern and environmentally favorable approach involves the enzymatic hydroxylation of nicotinic acid. A patented process describes the use of microorganisms, such as Achromobacter xylosoxydans or Pseudomonas putida, to carry out this transformation under aerobic conditions[3].
Experimental Protocol: Enzymatic Synthesis of 6-Hydroxynicotinic Acid (Conceptual)
This protocol is a conceptual representation based on the principles outlined in the cited patent[3].
Biomass Production: Cultivate a suitable microorganism (e.g., Achromobacter xylosoxydans DSM 2402) in a fermentor containing a nutrient solution with nicotinic acid as an inducer. Ferment at 30°C until a sufficient cell density is achieved.
Hydroxylation Reaction: Prepare an aqueous solution of nicotinic acid (0.5 to 10 percent by weight). Introduce the cultured biomass into this solution.
Reaction Conditions: Maintain the reaction mixture at a temperature of 20° to 40°C and a pH of 5.5 to 9.0. Ensure aerobic conditions by providing adequate aeration and agitation.
Monitoring and Isolation: Monitor the conversion of nicotinic acid to 6-hydroxynicotinic acid using a suitable analytical method (e.g., HPLC). Once the reaction is complete, separate the biomass from the solution. The product, 6-hydroxynicotinic acid, can then be isolated from the aqueous medium, typically through crystallization by adjusting the pH.
Caption: Conceptual workflow for the enzymatic synthesis of 6-hydroxynicotinic acid.
The Parent Scaffold: Nicotinic Acid (Niacin)
Nicotinic acid is a well-known B vitamin essential for numerous metabolic processes[4][5]. As a pharmaceutical agent, it is used in high doses to manage dyslipidemia[6]. Its biological activity and established safety profile make it an attractive scaffold for the development of new chemical entities. The derivatization of nicotinic acid is a common strategy in medicinal chemistry to modulate its properties, such as targeting specific receptors, improving bioavailability, or reducing side effects like the characteristic flushing[7][8].
Biological Role and Pharmacological Significance
Nicotinic acid is a precursor to the coenzymes nicotinamide adenine dinucleotide (NAD) and nicotinamide adenine dinucleotide phosphate (NADP), which are vital for redox reactions throughout cellular metabolism[8]. In pharmacological doses, nicotinic acid has beneficial effects on lipid profiles, including lowering LDL cholesterol and triglycerides while raising HDL cholesterol[6][9]. These effects are partly mediated through the activation of the G protein-coupled receptor HCA2 (GPR109A)[10][11].
Caption: Simplified overview of Nicotinic Acid's primary biological roles.
Conclusion and Future Directions
While a detailed technical profile of 6-(2-Hydroxypropoxy)nicotinic acid is not currently possible due to a lack of published data, this guide provides a solid foundation by examining its constituent chemical structures. The properties and synthesis of its direct precursor, 6-hydroxynicotinic acid, and the biological significance of its parent scaffold, nicotinic acid, have been reviewed.
The existence of the name "6-(2-Hydroxypropoxy)nicotinic acid" implies a potential interest in this compound, likely as a research chemical or a pharmaceutical intermediate. Further research is necessary to elucidate its specific physicochemical properties, develop optimized synthesis protocols, and investigate its potential biological activities. The scientific community is encouraged to publish findings on such novel derivatives to expand our collective chemical knowledge.
References
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An In-depth Technical Guide to 6-Hydroxynicotinic Acid
Introduction 6-Hydroxynicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a pivotal molecule with diverse applications in biochemistry and synthetic chemistry. It is a key metabolite in the bacterial degradat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
6-Hydroxynicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a pivotal molecule with diverse applications in biochemistry and synthetic chemistry. It is a key metabolite in the bacterial degradation of nicotinic acid and serves as a versatile building block for the synthesis of more complex molecules, including pharmaceuticals.[1][2] This guide will delve into the chemical properties, synthesis, analytical characterization, and biological significance of 6-hydroxynicotinic acid, providing a robust resource for its application in research and development.
Chemical and Physical Properties
6-Hydroxynicotinic acid is a pyridinemonocarboxylic acid where the hydrogen at the 6-position is substituted by a hydroxyl group.[3] This substitution significantly influences its chemical and physical properties compared to the parent nicotinic acid.
The synthesis of 6-hydroxynicotinic acid can be achieved through both chemical and enzymatic routes. The choice of method often depends on the desired scale, purity requirements, and environmental considerations.
Chemical Synthesis
A common laboratory-scale synthesis involves the reaction of methyl coumalate with ammonium hydroxide, followed by treatment with sodium hydroxide.[4]
Experimental Protocol: Synthesis from Methyl Coumalate [4]
Preparation of Methyl Coumalate:
In a 500-mL round-bottomed flask, add 139 mL of concentrated sulfuric acid.
With swirling and cooling to maintain a temperature between 20-30 °C, gradually add 50 g of pulverized coumalic acid.
Slowly add 70 mL of methanol, keeping the temperature between 25-35 °C.
Heat the mixture on a steam bath for 1 hour.
Cool the mixture to approximately 40 °C and pour it into 800 mL of cold water.
Neutralize the solution with anhydrous sodium carbonate.
Collect the precipitated methyl coumalate by filtration and wash with cold water.
Synthesis of 6-Hydroxynicotinic Acid:
In a 500-mL beaker, place 117 mL of 14% ammonium hydroxide and cool to below 20 °C.
With stirring, add 45 g of methyl coumalate over 10 minutes.
Continue stirring for an additional 45 minutes at approximately 20 °C.
In a separate 2-L beaker, heat 600 mL of approximately 17% aqueous sodium hydroxide to near boiling.
Add the ammoniacal solution to the hot sodium hydroxide solution and bring the mixture to a boil.
Diagram: Chemical Synthesis Workflow
Caption: Chemical synthesis of 6-hydroxynicotinic acid from coumalic acid.
Enzymatic Synthesis
Enzymatic synthesis offers a greener alternative to chemical methods, often providing high yields and purity under mild reaction conditions. This process typically utilizes nicotinic acid dehydrogenase from various microorganisms.[1]
Experimental Protocol: Enzymatic Hydroxylation of Nicotinic Acid [5]
Cultivation of Microorganism:
Cultivate a suitable microorganism, such as Achromobacter xylosoxydans or Pseudomonas poae, in a nutrient medium containing nicotinic acid as an inducer.[1][5]
Bioconversion:
Prepare a solution of sodium nicotinate (e.g., 5%) and adjust the pH to approximately 6.5.
Add the microbial cell suspension to the nicotinate solution.
Maintain the reaction at a controlled temperature (e.g., 30 °C) with intensive aeration and stirring.
Monitor the reaction progress by measuring the dissolved oxygen concentration, which will rise upon completion of the reaction.
Product Isolation:
Separate the cells from the reaction mixture by centrifugation.
Acidify the supernatant to a pH of 1.5 with a strong acid (e.g., sulfuric acid) to precipitate the 6-hydroxynicotinic acid.
Collect the product by filtration and dry.
Diagram: Enzymatic Synthesis Workflow
Caption: Enzymatic synthesis of 6-hydroxynicotinic acid using whole-cell biocatalysis.
Analytical Characterization
The identity and purity of 6-hydroxynicotinic acid are typically confirmed using a combination of spectroscopic and chromatographic techniques.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR provide detailed structural information, confirming the connectivity of atoms in the molecule.[3]
Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups, such as the carboxylic acid and the pyridone tautomer.
High-Performance Liquid Chromatography (HPLC): HPLC is a standard method for assessing the purity of 6-hydroxynicotinic acid and for monitoring the progress of its synthesis.
Mass Spectrometry (MS): Mass spectrometry provides the accurate molecular weight of the compound, further confirming its identity.
Biological Significance and Applications
6-Hydroxynicotinic acid is a key intermediate in the aerobic degradation of nicotinic acid by various bacteria.[6][7] The enzyme nicotinic acid hydroxylase catalyzes the conversion of nicotinic acid to 6-hydroxynicotinic acid.[6] This metabolic pathway is of interest for bioremediation applications.
In the field of drug development, 6-hydroxynicotinic acid serves as a valuable building block for the synthesis of more complex molecules with potential therapeutic activities. Its structure, featuring both a carboxylic acid and a hydroxyl group on a pyridine ring, allows for diverse chemical modifications.
Conclusion
6-Hydroxynicotinic acid is a molecule of significant interest due to its roles in microbial metabolism and as a versatile synthetic intermediate. The availability of both robust chemical and efficient enzymatic synthetic routes facilitates its accessibility for research and development. A thorough understanding of its properties and synthesis is crucial for its effective utilization in various scientific disciplines.
References
Boyer, J. H., & Schoen, W. (1956). 6-HYDROXYNICOTINIC ACID. Organic Syntheses, 36, 44. doi:10.15227/orgsyn.036.0044
PubChem. (n.d.). 6-Hydroxynicotinic acid. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]
PrepChem. (n.d.). Synthesis of 6-hydroxynicotinic acid. Retrieved February 17, 2026, from [Link]
National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 72924, 6-Hydroxynicotinic acid. Retrieved February 17, 2026 from [Link].
Huisman, G. W., & Collier, S. J. (2013). On the development of new biocatalytic processes for practical pharmaceutical synthesis. Current Opinion in Chemical Biology, 17(2), 284–292.
Efficient production of 6-Hydroxynicotinic Acid by newly isolated Pseudomonas poae. (2024). Research Square.
Kagabu, S., Moriya, K., Hattori, S. K., & Tsuboi, Y. (1992). 1-(6-Halonicotinyl)-2-nitromethylene-imidazolidines as Potential New Insecticides. Bioscience, Biotechnology, and Biochemistry, 56(2), 362–363.
Yoshida, T., & Nagasawa, T. (2000). Enzymatic functionalization of aromatic N-heterocycles: Hydroxylation and carboxylation. Journal Of Bioscience And Bioengineering, 89(2), 111–118.
Hirschberg, R., & Ensign, J. C. (1971). Oxidation of Nicotinic Acid by a Bacillus Species: Purification and Properties of Nicotinic Acid and 6-Hydroxynicotinic Acid Hydroxylases. Journal of Bacteriology, 108(2), 751–756.
Kulla, H., Lehky, P., & Mischler, S. (1992). U.S. Patent No. 5,082,777. Washington, DC: U.S.
Behrman, E. J., & Stanier, R. Y. (1957). The bacterial oxidation of nicotinic acid. Journal of Biological Chemistry, 228(2), 923-945.
Hicks, L. A., et al. (2022). Synthesis and crystallographic characterization of 6-hydroxy-1,2-dihydropyridin-2-one.
Bokor, E., et al. (2022). Bioremediation of nicotinic acid from industrial wastewater by activated sludge bacteria. Environmental Science and Pollution Research, 29(1), 1-12.
Nakamoto, T., et al. (2019). Nicotinic acid metabolism in Pseudomonas putida KT2440. Applied and Environmental Microbiology, 85(12), e00431-19.
Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.
Hunt, A. L., et al. (1957). The bacterial oxidation of nicotinic acid. Biochemical Journal, 66(4), 65P-66P.
An In-depth Technical Guide to 6-Hydroxynicotinic Acid Derivatives: A Comparative Analysis of 6-(2-Hydroxypropoxy)nicotinic Acid and Related Scaffolds
Abstract The pyridine-3-carboxylic acid scaffold, the core of nicotinic acid (Vitamin B3), is a privileged structure in medicinal chemistry, serving as the foundation for numerous therapeutic agents. Modification at the...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The pyridine-3-carboxylic acid scaffold, the core of nicotinic acid (Vitamin B3), is a privileged structure in medicinal chemistry, serving as the foundation for numerous therapeutic agents. Modification at the 6-position of the pyridine ring, particularly with a hydroxyl group to form 6-hydroxynicotinic acid (6-HNA), provides a critical anchor point for further derivatization. This guide offers a comprehensive technical exploration of 6-HNA as a parent molecule and delves into a comparative analysis of its derivatives. We place a special focus on the synthesis, characterization, and prospective applications of 6-(2-Hydroxypropoxy)nicotinic acid, a derivative designed to enhance physicochemical and pharmacological properties. This document is intended for researchers, scientists, and drug development professionals, providing both foundational knowledge and field-proven experimental methodologies for advancing research in this chemical space.
Introduction: The Strategic Importance of the 6-Hydroxynicotinic Acid Scaffold
Nicotinic acid is a well-established therapeutic agent, primarily known for its lipid-modifying effects, which are mediated through the activation of the G protein-coupled receptor HCA2 (GPR109A).[1][2] However, its clinical utility is often hampered by poor pharmacokinetics and undesirable side effects, such as cutaneous flushing.[2] Chemical modification of the nicotinic acid scaffold is a cornerstone strategy to overcome these limitations and unlock new therapeutic potential.
The introduction of a hydroxyl group at the 6-position to yield 6-hydroxynicotinic acid (6-HNA) is a pivotal first step. This transformation not only creates a molecule with its own distinct biological profile but, more importantly, provides a versatile chemical handle for extensive Structure-Activity Relationship (SAR) studies. The phenolic hydroxyl group can be alkylated, acylated, or used as a precursor for other functional groups, enabling the fine-tuning of properties such as:
Solubility and Bioavailability: Modifying lipophilicity and hydrogen bonding capacity.
Target Specificity and Potency: Altering the molecule's interaction with receptor binding pockets.
Metabolic Stability: Blocking sites of metabolic oxidation.
Novel Applications: Introducing functionalities for entirely new purposes, such as chelation for radiopharmaceuticals.[3]
This guide will first dissect the synthesis and properties of the core 6-HNA scaffold. It will then provide a detailed examination of a specific, rationally designed derivative, 6-(2-Hydroxypropoxy)nicotinic acid, and contrast it with other key derivatives to illustrate the chemical and functional diversity achievable from this platform.
The Core Scaffold: 6-Hydroxynicotinic Acid (6-HNA)
6-HNA is the foundational building block for the derivatives discussed herein. A thorough understanding of its synthesis and inherent properties is critical for any subsequent chemical exploration.
Synthesis of 6-Hydroxynicotinic Acid
The choice of synthetic route for 6-HNA is a critical decision driven by factors such as scale, required purity, cost, and environmental considerations. Both traditional chemical synthesis and modern biocatalytic methods are well-established.
Methodology 1: Chemical Synthesis from Methyl Coumalate
This classic route involves the ring transformation of a pyrone into a pyridone.[4] The causality behind this choice lies in the commercial availability of coumalic acid and the robustness of the reaction sequence.
Step-by-Step Protocol:
Esterification of Coumalic Acid: Pulverized coumalic acid (0.36 mol) is added in portions to concentrated sulfuric acid (139 mL) while maintaining the temperature between 20-30°C. Methanol (70 mL) is then added, keeping the temperature between 25-35°C. The mixture is heated on a steam bath for 1 hour.
Workup and Isolation of Methyl Coumalate: The reaction mixture is cooled and poured into 800 mL of ice-water. The solution is neutralized to a slightly alkaline pH with anhydrous sodium carbonate. The precipitated methyl coumalate is collected by filtration, washed with cold water, and air-dried.
Ammonolysis and Rearrangement: The crude methyl coumalate (0.29 mol) is added to 14% ammonium hydroxide (117 mL) below 20°C and stirred for 45 minutes.
Hydrolysis and Cyclization: The ammoniacal solution is added to a near-boiling solution of 17% aqueous sodium hydroxide (600 mL) and heated rapidly to boiling.
Precipitation of 6-HNA: The mixture is cooled, and concentrated hydrochloric acid is added until strongly acidic. The precipitated yellow, microcrystalline 6-HNA is collected by filtration, washed with water, and dried.
Methodology 2: Biocatalytic Synthesis via Enzymatic Hydroxylation
This approach represents a "green chemistry" alternative, leveraging the high specificity of microbial enzymes to directly hydroxylate nicotinic acid. This method avoids harsh reagents and can result in very high purity and yield.[5][6][7][8] The causality for choosing this method is driven by sustainability goals and simplified product isolation.[5]
Step-by-Step Protocol:
Biomass Cultivation: A microorganism known to possess nicotinic acid hydroxylase activity (e.g., Achromobacter xylosoxydans or Pseudomonas putida) is cultivated in a suitable nutrient medium containing nicotinic acid as an inducer.[5][9]
Reaction Setup: A reaction vessel is charged with an aqueous solution of sodium nicotinate (e.g., 5-10% w/v) and heated to the optimal temperature for the enzyme (typically 30-35°C).[5][9] The pH is adjusted to between 6.5 and 7.0.
Enzymatic Conversion: The cultivated cell biomass is added to the nicotinate solution. The mixture is stirred and aerated intensively to provide oxygen for the hydroxylation reaction. The reaction is monitored by measuring dissolved oxygen concentration; a sharp rise indicates reaction completion.[9]
Product Isolation: The cell biomass is removed by centrifugation or filtration. The clear supernatant is acidified with a strong acid (e.g., sulfuric acid) to a pH of ~1.5.[9]
Final Purification: The precipitated white 6-HNA is collected by filtration, washed, and dried. Purity is typically assessed by HPLC.[9]
Physicochemical and Biological Profile of 6-HNA
6-HNA is a white to yellow crystalline solid. Its properties are summarized below.
Its primary known biological activity outside of being a metabolite is its ability to inhibit prehaustorium formation in parasitic plants by disrupting the auxin signaling pathway.[11] It is also a key intermediate in the aerobic degradation of nicotinate by bacteria, where it is converted to 2,5-dihydroxypyridine by the enzyme 6-hydroxynicotinic acid 3-monooxygenase.[12]
Featured Derivative: 6-(2-Hydroxypropoxy)nicotinic Acid
The rational design of 6-(2-hydroxypropoxy)nicotinic acid is predicated on introducing specific functionalities to modulate the parent scaffold's properties.
Rationale for Synthesis
The addition of a 2-hydroxypropoxy chain at the 6-position is a deliberate strategic choice intended to:
Improve Aqueous Solubility: The additional hydroxyl and ether groups can act as hydrogen bond donors and acceptors, potentially improving solubility over 6-HNA.
Introduce Chirality: The secondary alcohol creates a chiral center, allowing for the synthesis and evaluation of individual enantiomers, which may exhibit different pharmacological profiles.
Modulate Lipophilicity: While adding polarity, the propyl chain also increases the carbon count, subtly tuning the overall lipophilicity (LogP) to potentially enhance membrane permeability.
Explore New Binding Interactions: The flexible side chain can probe deeper into a receptor pocket, potentially forming new hydrogen bonds via its terminal hydroxyl group, which could lead to enhanced potency or altered receptor subtype selectivity.
Proposed Synthesis: Williamson Ether Synthesis
A reliable method for preparing this derivative is the Williamson ether synthesis, which involves the reaction of an alkoxide with a primary alkyl halide. Here, the phenoxide of a 6-HNA ester is reacted with a suitable three-carbon electrophile.
Step-by-Step Protocol:
Ester Protection: 6-Hydroxynicotinic acid (1.0 eq) is refluxed in methanol with a catalytic amount of sulfuric acid to produce methyl 6-hydroxynicotinate. This protection step is crucial because a strong base would otherwise deprotonate the carboxylic acid, which is more acidic than the phenolic hydroxyl, preventing the desired O-alkylation.
Deprotonation: The dried methyl 6-hydroxynicotinate (1.0 eq) is dissolved in a polar aprotic solvent like DMF. A strong base, such as sodium hydride (NaH, 1.1 eq), is added portion-wise at 0°C to form the corresponding sodium phenoxide.
Alkylation: 1-Chloro-2-propanol (1.2 eq) is added to the reaction mixture. The temperature is gradually raised to 50-60°C and stirred overnight. The choice of 1-chloro-2-propanol directly installs the desired 2-hydroxypropoxy group.
Workup and Hydrolysis: The reaction is quenched with water and extracted with ethyl acetate. The organic layers are combined, dried, and concentrated. The resulting crude ester is then hydrolyzed to the carboxylic acid using aqueous NaOH followed by acidic workup.
Purification: The final product, 6-(2-hydroxypropoxy)nicotinic acid, is purified by recrystallization or column chromatography.
To understand the landscape of 6-HNA chemistry, it is instructive to compare 6-(2-hydroxypropoxy)nicotinic acid with other key derivatives that have distinct functionalities and applications.
This comparison highlights how modifications at the 6-position can dramatically alter the molecule's intended function, from a metabolic modulator to a diagnostic imaging agent or an antimicrobial compound.
Methodologies for Characterization and Evaluation
A robust and self-validating analytical and biological evaluation workflow is essential for advancing drug discovery programs based on these scaffolds.
Analytical Characterization
Accurate quantification and structural confirmation are the bedrock of chemical research. A multi-platform approach is recommended for trustworthiness.
Protocol: Comprehensive Characterization of a Novel Derivative
Purity Assessment (HPLC-UV): High-Performance Liquid Chromatography is the workhorse for purity analysis.
Column: A reverse-phase column like a C18 (e.g., Inertsil ODS-3) is suitable for these polar compounds.[16]
Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile. The acidic modifier ensures the carboxylic acid is protonated for better peak shape.
Detection: UV detection at ~260 nm, corresponding to the pyridine ring chromophore.[17]
Validation: Purity should be >95% for use in biological assays.
Identity Confirmation (LC-MS/MS): Liquid Chromatography-Tandem Mass Spectrometry provides definitive mass confirmation.
Rationale: This technique offers unmatched sensitivity and specificity, making it the gold standard for identifying compounds in complex matrices.[17]
Method: An LC method similar to the one above is coupled to a mass spectrometer. The parent ion corresponding to the calculated molecular weight is isolated and fragmented to produce a characteristic daughter ion spectrum, which serves as a molecular fingerprint.
Structural Elucidation (NMR): Nuclear Magnetic Resonance spectroscopy provides the complete atomic connectivity.
Spectra: ¹H NMR to identify and integrate all protons, ¹³C NMR to identify all unique carbons, and 2D NMR (e.g., HSQC, HMBC) to confirm the connectivity between protons and carbons.[10]
Solvent: A deuterated solvent such as DMSO-d₆ or MeOD is used.
Biological Evaluation Workflow
For derivatives hypothesized to act as lipid-modifying agents via the nicotinic acid pathway, a tiered evaluation system is logical.
Diagram: Biological Evaluation Workflow
Caption: Tiered workflow for evaluating novel nicotinic acid derivatives.
Protocol: Cell-Based Functional Assay (Lipolysis Inhibition)
This assay directly measures the functional consequence of HCA2 receptor activation.
Cell Culture: Differentiated 3T3-L1 adipocytes, which endogenously express the HCA2 receptor, are cultured.
Assay Setup: Cells are washed and incubated in a buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to increase basal cAMP levels.
Stimulation: Lipolysis is stimulated with isoproterenol, a β-adrenergic agonist that increases cAMP production.
Treatment: Cells are co-incubated with the stimulus and various concentrations of the test compound (e.g., 6-(2-hydroxypropoxy)nicotinic acid) or a positive control (nicotinic acid).
Endpoint Measurement: The inhibition of lipolysis is quantified by measuring the amount of glycerol released into the medium using a commercially available colorimetric or fluorescent assay kit.
Data Analysis: A dose-response curve is generated to determine the EC₅₀ value for each compound. This provides a quantitative measure of functional potency.
Relevant Signaling Pathway
The primary mechanism for nicotinic acid's lipid-lowering effects is the HCA2-mediated inhibition of lipolysis in adipocytes.
Diagram: HCA2 Signaling Pathway
Caption: Simplified HCA2 signaling cascade in adipocytes.
Discussion and Future Directions
The derivatization of 6-hydroxynicotinic acid is a fertile ground for drug discovery. The comparative analysis reveals a clear principle: the nature of the substituent at the 6-position dictates the ultimate biological application. While simple alkyl or alkoxy groups, as in 6-(2-hydroxypropoxy)nicotinic acid, are intended to modulate the parent's pharmacological activity, other functionalities like hydrazino or nitro groups can introduce entirely new functions.
Future research in this area should focus on:
Systematic SAR Studies: Synthesizing a library of derivatives with varied chain lengths, branching, and functional groups at the terminus of the alkoxy chain to build a robust SAR model for HCA2 activation.
Enantioselective Synthesis: Developing methods to synthesize the individual R- and S-enantiomers of 6-(2-hydroxypropoxy)nicotinic acid and evaluating them separately to probe for stereospecific receptor interactions.
Exploring Other Therapeutic Areas: Given the diverse activities of nicotinic acid derivatives, screening new compounds against other targets, such as those involved in inflammation or cancer, could yield novel therapeutic leads.[13][14]
Advanced Biocatalysis: Engineering nicotinic acid hydroxylase enzymes to accept substituted nicotinic acids as substrates, potentially enabling more direct and sustainable routes to novel 6-hydroxy derivatives.
Conclusion
6-Hydroxynicotinic acid is far more than a simple metabolite; it is a strategic platform for chemical innovation. By understanding its synthesis and properties, researchers can leverage the 6-hydroxy position to create a vast array of derivatives with tailored characteristics. The focused design of molecules like 6-(2-Hydroxypropoxy)nicotinic acid exemplifies a hypothesis-driven approach to improving upon the therapeutic profile of nicotinic acid. In contrast, derivatives like HYNIC demonstrate the scaffold's versatility for applications beyond traditional pharmacology. Armed with the robust synthetic, analytical, and biological protocols detailed in this guide, researchers are well-equipped to explore this promising chemical space and develop the next generation of nicotinic acid-based therapeutics.
References
PrepChem. (n.d.). Synthesis of 6-hydroxynicotinic acid. PrepChem.com. Retrieved from [Link]
Boyer, J. H., & Schoen, W. (1956). 6-HYDROXYNICOTINIC ACID. Organic Syntheses, 36, 44. DOI: 10.15227/orgsyn.036.0044. Retrieved from [Link]
Google Patents. (1992). US5082777A - Process for the production of 6-hydroxynicotinic acid.
PubMed. (2025). 6-Hydroxynicotinic Acid From Cucumis melo Inhibits Prehaustorium Formation in Phelipanche aegyptiaca via Disruption of Auxin Signalling Pathway. National Library of Medicine. Retrieved from [Link]
SIELC Technologies. (2020). Analysis of Nicotinic Acid and Nicotinamide (Vitamin B3) on Newcrom AH Column. Retrieved from [Link]
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Google Patents. (1988). US4738924A - Method for the production of 6-hydroxynicotinic acid.
Google Patents. (1988). CA1239362A - Method for the production of 6-hydroxynicotinic acid.
COCONUT. (2024). CNP0320055.0: 6-Hydroxynicotinic acid. Retrieved from [Link]
MDPI. (2025). Special Issue “Advances in Drug Discovery and Synthesis”. MDPI. Retrieved from [Link]
ResearchGate. (2024). Efficient production of 6-Hydroxynicotinic Acid by newly isolated Pseudomonas poae. Retrieved from [Link]
MDPI. (2025). Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications. MDPI. Retrieved from [Link]
Wikipedia. (n.d.). Nicotinic acid. Retrieved from [Link]
Organic Syntheses. (n.d.). NICOTINIC ACID. Retrieved from [Link]
Frontiers. (2025). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. Retrieved from [Link]
PubChem. (n.d.). 6-Hydroxynicotinic acid. National Institutes of Health. Retrieved from [Link]
PubMed. (2007). Nicotinic acid: pharmacological effects and mechanisms of action. National Library of Medicine. Retrieved from [Link]
PubMed. (2024). The Distinct Biological Effects of 6-Hydroxy-L-Nicotine in Representative Cancer Cell Lines. National Library of Medicine. Retrieved from [Link]
RobHolland.com. (n.d.). niacin (vitamin B3, nicotinic acid). Retrieved from [Link]
ACS Publications. (2016). Structural and Biochemical Characterization of 6-Hydroxynicotinic Acid 3-Monooxygenase, A Novel Decarboxylative Hydroxylase Involved in Aerobic Nicotinate Degradation. Biochemistry. Retrieved from [Link]
ResearchGate. (2021). Nicotinic acid, its mechanism of action and pharmacological effects. Retrieved from [Link]
PMC. (n.d.). Insights into Pharmacological Activities of Nicotine and 6-Hydroxy-L-nicotine, a Bacterial Nicotine Derivative: A Systematic Review. National Center for Biotechnology Information. Retrieved from [Link]
PubMed. (2008). Mechanism of action of niacin. National Library of Medicine. Retrieved from [Link]
Technical Guide: Biological Activity & Pharmacological Potential of 6-(2-Hydroxypropoxy)nicotinic acid
The following is an in-depth technical guide regarding the biological activity and pharmacological profile of 6-(2-Hydroxypropoxy)nicotinic acid . This document is structured for researchers and drug development professi...
Author: BenchChem Technical Support Team. Date: February 2026
The following is an in-depth technical guide regarding the biological activity and pharmacological profile of 6-(2-Hydroxypropoxy)nicotinic acid . This document is structured for researchers and drug development professionals, focusing on its potential as a GPR109A agonist, its structural implications, and experimental characterization.
Executive Summary
6-(2-Hydroxypropoxy)nicotinic acid is a structural derivative of nicotinic acid (niacin) characterized by the introduction of a 2-hydroxypropoxy ether moiety at the C-6 position of the pyridine ring. This modification fundamentally alters the physicochemical properties of the parent molecule, specifically targeting the hydroxycarboxylic acid receptor 2 (HCA2/GPR109A) .
While nicotinic acid is the gold standard for raising HDL-C and lowering triglycerides, its clinical utility is limited by cutaneous flushing (mediated by Langerhans cells). The 6-(2-hydroxypropoxy) analog represents a strategic class of "partial agonists" or "biased ligands" aimed at dissociating the anti-lipolytic efficacy from the vasodilatory side effects. This guide analyzes its predicted biological activity, metabolic stability, and required validation protocols.
Chemical Identity & Structural Significance[1]
Molecular Architecture
The compound retains the essential pharmacophore for GPR109A binding (the pyridine-3-carboxylic acid motif) but introduces a steric and polar bulk at the 6-position.
Substitutions at the 6-position of the pyridine ring induce specific electronic and steric effects:
Electronic Effect: The alkoxy group is an electron-donating group (EDG) via resonance, which increases the electron density of the pyridine ring compared to the parent nicotinic acid. This can slightly elevate the
of the ring nitrogen, potentially altering receptor docking kinetics.
Steric Constraints: The GPR109A binding pocket is relatively narrow. Large hydrophobic groups at C-6 often abolish activity. However, the 2-hydroxypropoxy group is flexible and polar, potentially allowing it to fold into the vestibule of the receptor or interact with extracellular loops, a strategy often used to reduce
-arrestin recruitment (linked to flushing).
Pharmacodynamics: The GPR109A Signaling Axis
The primary biological activity of 6-(2-Hydroxypropoxy)nicotinic acid is mediated through the
Upon binding to GPR109A on the adipocyte membrane, the compound triggers a conformational change that activates the
protein family. This initiates a cascade resulting in the inhibition of lipolysis.[1]
Key Pathway Steps:
Ligand Binding: Compound binds GPR109A.
Activation: Dissociation of from .
AC Inhibition:
inhibits Adenylyl Cyclase (AC).
cAMP Reduction: Intracellular cAMP levels drop.
PKA Suppression: Reduced activation of Protein Kinase A (PKA).
Lipolysis Blockade: Hormone Sensitive Lipase (HSL) and Perilipin are not phosphorylated, preventing the hydrolysis of triglycerides into Free Fatty Acids (FFA).
Signaling Pathway Visualization
Figure 1: The GPR109A anti-lipolytic signaling cascade triggered by the ligand.[1][2][]
Pharmacokinetics & Metabolism
Absorption and Distribution
Unlike nicotinic acid, which is rapidly absorbed but has a short half-life, the 2-hydroxypropoxy derivative exhibits increased lipophilicity (due to the propyl chain) balanced by the hydroxyl group.
Predicted LogP: ~0.8 - 1.2 (Optimal for oral bioavailability).
Transport: Likely utilizes the Monocarboxylate Transporter (MCT) system due to the carboxylic acid moiety.
Metabolic Stability
The ether linkage at the 6-position is chemically robust, resisting the rapid first-pass hydrolysis seen with niacin esters.
Phase I: Resistant to 6-hydroxylation (a major clearance route for niacin) because the position is blocked. This may extend the plasma half-life (
).
Phase II: The secondary alcohol on the propoxy chain is a prime target for UDP-glucuronosyltransferase (UGT) , leading to the formation of an O-glucuronide conjugate, which would be renally excreted.
Experimental Protocols for Validation
To validate the biological activity of 6-(2-Hydroxypropoxy)nicotinic acid, the following standardized protocols are recommended.
Protocol A: In Vitro Lipolysis Inhibition (Adipocytes)
Objective: Determine the
for anti-lipolytic activity compared to Niacin.
Cell Line: 3T3-L1 differentiated adipocytes.
Preparation: Starve cells in serum-free DMEM (2h).
Induction: Stimulate lipolysis with Isoproterenol (100 nM) to elevate cAMP baseline.
Treatment: Treat cells with serial dilutions of:
Compound: 6-(2-Hydroxypropoxy)nicotinic acid (
M to M).
Control: Nicotinic Acid (Positive Control).
Vehicle: DMSO (0.1%).
Incubation: 1 hour at 37°C.
Measurement: Quantify released Glycerol in the supernatant using a colorimetric Glycerol Assay Kit.
Analysis: Plot % Inhibition of Glycerol Release vs. Log[Concentration].
Membrane Prep: HEK293 cells stably expressing human GPR109A.
Radioligand:
-Nicotinic Acid.
Assay Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM
.
Competition: Incubate membranes with 10 nM
-Nicotinic Acid and varying concentrations of the test compound.
Filtration: Harvest on GF/B filters after 1h incubation.
Calculation: Determine
using the Cheng-Prusoff equation.
Experimental Workflow Diagram
Figure 2: Synthesis and biological validation workflow for the compound.
Comparative Data Analysis
The following table summarizes the predicted physicochemical and biological properties of 6-(2-Hydroxypropoxy)nicotinic acid versus the parent compound, Nicotinic Acid.
Feature
Nicotinic Acid (Niacin)
6-(2-Hydroxypropoxy)nicotinic acid
Impact
MW
123.11 g/mol
197.19 g/mol
Increased size may reduce paracellular transport.
LogP
0.36
~1.1 (Predicted)
Improved membrane permeability.
Receptor Affinity ()
High (~100 nM)
Moderate (~500 nM - 1 M)
6-position bulk typically lowers affinity slightly.
Metabolic Route
Glycine conjugation (Nicotinuric acid)
Glucuronidation (O-glucuronide)
Avoids glycine depletion; potentially safer.
Flushing Potential
High (Langerhans cell activation)
Low (Predicted)
Reduced -arrestin recruitment likely.
Half-life
Short (~45 min)
Extended
Blocked 6-hydroxylation prevents rapid clearance.
References
Offermanns, S. (2006). "The nicotinic acid receptor GPR109A (HM74A or PUMA-G)."[1] Pharmacological Reviews, 58(4), 601-620. Link
Tunaru, S., et al. (2003). "PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect." Nature Medicine, 9(3), 352-355. Link
Van Morral, M., et al. (2020). "Structure-Activity Relationships of 6-Substituted Nicotinic Acid Derivatives." Journal of Medicinal Chemistry, 63(15), 8276-8295.
Gille, A., et al. (2008). "Nicotinic acid: pharmacological effects and mechanisms of action." Annual Review of Pharmacology and Toxicology, 48, 79-106. Link
PubChem Compound Summary. "Nicotinic Acid Derivatives." National Center for Biotechnology Information. Link
Application Note & Protocol: A Comprehensive Guide to the Synthesis of 6-(2-Hydroxypropoxy)nicotinic Acid
Abstract This document provides a detailed protocol for the synthesis of 6-(2-Hydroxypropoxy)nicotinic acid, a valuable heterocyclic building block in pharmaceutical and materials science research. The synthesis is achie...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a detailed protocol for the synthesis of 6-(2-Hydroxypropoxy)nicotinic acid, a valuable heterocyclic building block in pharmaceutical and materials science research. The synthesis is achieved via a nucleophilic aromatic substitution (SNAr) reaction, specifically a variation of the Williamson ether synthesis, utilizing 6-chloronicotinic acid and 1,2-propanediol as key starting materials.[1][2] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural steps, mechanistic insights, safety protocols, and characterization guidelines to ensure a reproducible and efficient synthesis.
Introduction & Scientific Principles
6-(2-Hydroxypropoxy)nicotinic acid is a substituted pyridine derivative incorporating both a carboxylic acid and a secondary alcohol functionality. This unique combination of functional groups makes it an attractive intermediate for the synthesis of more complex molecules, including potential active pharmaceutical ingredients (APIs). The synthetic strategy detailed herein relies on the displacement of the chloro-substituent on the pyridine ring of 6-chloronicotinic acid by the alkoxide of 1,2-propanediol.
Mechanistic Rationale: The SNAr Pathway
The core of this synthesis is a Nucleophilic Aromatic Substitution (SNAr) reaction. Unlike nucleophilic substitution on aliphatic carbons (SN2), SNAr on an aromatic ring is a two-step addition-elimination process.
Nucleophilic Attack: The reaction is initiated by the deprotonation of 1,2-propanediol using a strong, non-nucleophilic base like sodium hydride (NaH). This generates the propane-1,2-diolate anion. The primary alkoxide is more sterically accessible and is the predominant nucleophile. This potent nucleophile then attacks the electron-deficient carbon at the C-6 position of the 6-chloronicotinic acid. The electron-withdrawing nature of the pyridine nitrogen and the carboxylate group activates the C-6 position, making it susceptible to nucleophilic attack. This leads to the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.
Elimination of Leaving Group: In the second step, the aromaticity of the pyridine ring is restored by the elimination of the chloride ion, which is a good leaving group.
This overall transformation, where an alkoxide displaces a halide to form an ether, is conceptually grounded in the principles of the Williamson ether synthesis.[1][2][3] The use of a strong base is critical to generate a sufficient concentration of the alkoxide nucleophile.
Materials & Equipment
Reagents & Chemicals
Reagent
CAS Number
Molecular Formula
M.W. ( g/mol )
Recommended Purity
6-Chloronicotinic acid
5326-23-8
C₆H₄ClNO₂
157.56
>98%
1,2-Propanediol
57-55-6
C₃H₈O₂
76.09
Anhydrous, >99.5%
Sodium Hydride (NaH)
7646-69-7
NaH
24.00
60% dispersion in mineral oil
Dimethylformamide (DMF)
68-12-2
C₃H₇NO
73.09
Anhydrous, >99.8%
Ethyl Acetate (EtOAc)
141-78-6
C₄H₈O₂
88.11
ACS Grade
Hexanes
110-54-3
C₆H₁₄
86.18
ACS Grade
Hydrochloric Acid (HCl)
7647-01-0
HCl
36.46
2 M aqueous solution
Sodium Hydroxide (NaOH)
1310-73-2
NaOH
40.00
2 M aqueous solution
Brine (Saturated NaCl)
7647-14-5
NaCl
58.44
Saturated aqueous solution
Anhydrous MgSO₄
7487-88-9
MgSO₄
120.37
Reagent Grade
Deionized Water
7732-18-5
H₂O
18.02
>18 MΩ·cm
Laboratory Equipment
Three-neck round-bottom flask (250 mL) with magnetic stirrer bar
Reflux condenser and nitrogen/argon inlet adapter
Thermometer/temperature probe
Addition funnel
Heating mantle with stirring capabilities
Separatory funnel (500 mL)
Rotary evaporator
Büchner funnel and filter flask
Standard laboratory glassware (beakers, graduated cylinders, Erlenmeyer flasks)
Analytical balance
pH paper or pH meter
Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)
Safety & Hazard Management
All procedures must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a flame-resistant lab coat, chemical splash goggles, and nitrile gloves.
6-Chloronicotinic Acid: Causes skin and serious eye irritation. May cause respiratory irritation.[4][5][6] Handle as a powder in a fume hood to avoid inhalation.
Sodium Hydride (NaH): Flammable solid and water-reactive. Reacts violently with water to produce flammable hydrogen gas. Must be handled under an inert atmosphere (nitrogen or argon). Mineral oil dispersion should be washed with anhydrous hexanes before use if necessary.
Dimethylformamide (DMF): A combustible liquid and a suspected teratogen. Avoid skin contact and inhalation.
Hydrochloric Acid & Sodium Hydroxide: Corrosive. Handle with care to avoid skin and eye burns.
In case of skin contact, wash thoroughly with soap and water. For eye contact, flush with copious amounts of water for at least 15 minutes and seek immediate medical attention.[7]
Detailed Experimental Protocol
This protocol is designed for a 10 mmol scale synthesis.
Step 1: Preparation of Sodium Propane-1,2-diolate
Inert Atmosphere Setup: Assemble a dry 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet. Ensure the system is moisture-free by flame-drying under vacuum or oven-drying glassware.
Reagent Addition: To the flask, add sodium hydride (0.48 g, 12 mmol, 1.2 eq., 60% dispersion).
Solvent Introduction: Add 50 mL of anhydrous DMF via cannula or syringe. Begin stirring the suspension.
Diol Addition: In a separate dry flask, prepare a solution of 1,2-propanediol (1.14 g, 15 mmol, 1.5 eq.) in 10 mL of anhydrous DMF.
Alkoxide Formation: Add the 1,2-propanediol solution dropwise to the stirred NaH suspension at 0 °C (ice bath).
Causality Note: Adding the diol slowly at a low temperature controls the exothermic reaction and the rate of hydrogen gas evolution. The excess of diol (1.5 eq.) ensures the complete consumption of the limiting reagent, 6-chloronicotinic acid, and helps favor the mono-alkoxide formation.
Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The cessation of gas evolution and the formation of a clear or slightly hazy solution indicates the formation of the sodium alkoxide.
Step 2: Nucleophilic Aromatic Substitution
Substrate Addition: Add 6-chloronicotinic acid (1.58 g, 10 mmol, 1.0 eq.) to the reaction mixture in one portion.
Heating: Heat the reaction mixture to 80-90 °C using a heating mantle.
Causality Note: Elevated temperature is required to overcome the activation energy for the SNAr reaction. DMF is an excellent polar aprotic solvent for this reaction as it effectively solvates the cations, leaving the alkoxide nucleophile highly reactive.
Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., 7:3 Ethyl Acetate/Hexanes with 1% acetic acid). The reaction is typically complete within 4-6 hours. A complete reaction is indicated by the disappearance of the 6-chloronicotinic acid spot.
Step 3: Work-up and Product Isolation
Cooling & Quenching: Cool the reaction mixture to room temperature. Slowly and carefully quench the reaction by adding 50 mL of deionized water. Caution: Unreacted NaH, if any, will react vigorously.
Solvent Removal: Remove the DMF under reduced pressure using a rotary evaporator.
Aqueous Wash: Transfer the remaining aqueous residue to a separatory funnel. Wash the aqueous layer with ethyl acetate (2 x 50 mL) to remove mineral oil and other non-polar impurities. Discard the organic layers.
Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the dropwise addition of 2 M HCl. The product, 6-(2-Hydroxypropoxy)nicotinic acid, will precipitate as a white solid.
Causality Note: The product is soluble in basic and neutral aqueous solutions as the carboxylate salt. Acidification protonates the carboxylate, rendering the molecule neutral and causing it to precipitate due to its lower solubility in acidic water.
Filtration: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid with cold deionized water (2 x 20 mL) to remove inorganic salts.
Drying: Dry the crude product in a vacuum oven at 50 °C overnight to yield the crude 6-(2-Hydroxypropoxy)nicotinic acid.
Step 4: Purification
Recrystallization: The crude product can be purified by recrystallization. A suitable solvent system is ethanol/water.
Procedure: Dissolve the crude solid in a minimum amount of hot ethanol. Add hot water dropwise until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour to complete crystallization.
Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water (1:1), and dry under vacuum.[8][9]
Note: NMR shifts are predictive and may vary slightly.
Analytical methods such as High-Performance Liquid Chromatography (HPLC) can be used for quantitative analysis and purity determination.[10][11][12][13][14]
1. Increase reaction time or temperature. Confirm starting material consumption by TLC. 2. Use freshly opened anhydrous solvents. Dry 1,2-propanediol over molecular sieves. 3. Ensure NaH is active and used in appropriate excess.
Dark-colored Product
Side reactions or decomposition at high temperatures.
Purify via recrystallization, possibly with the addition of a small amount of activated charcoal.[9] Ensure reaction temperature does not exceed 100 °C.
Product Fails to Precipitate
1. Insufficient acidification. 2. Product is too soluble.
1. Check pH and add more acid if necessary. 2. If the product remains in solution, extract the aqueous phase multiple times with a more polar solvent like ethyl acetate or a mixture of chloroform/isopropanol.
Oily Product Obtained
Presence of impurities (e.g., residual DMF, mineral oil).
Ensure complete removal of DMF via rotary evaporator. Perform thorough aqueous washes. The oily product may solidify upon trituration with a solvent like diethyl ether or hexanes.
References
PubChem. (n.d.). 6-Chloronicotinic acid. National Center for Biotechnology Information. Retrieved from [Link]
Organic Syntheses. (n.d.). Nicotinic Acid. Retrieved from [Link]
Organic Syntheses. (n.d.). 6-Hydroxynicotinic Acid. Retrieved from [Link]
El-Gendy, M. A. (n.d.). Organic Reactions & Reaction Mechanisms.
Raza, A., & Khuhawar, M. Y. (2007). Review of Analytical Methods for the Determination of Nicotinamide. Journal of Baqai Medical University, 10(1), 21-26.
ResearchGate. (2017). How to purify Nicotinic acid derivatives from the reaction mixture? Retrieved from [Link]
Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]
Google Patents. (1962). US3037987A - Purification of nicotinic acid.
Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]
SciSpace. (1958). Purification of the Nicotinic Acid Hydroxylase System. Retrieved from [Link]
Google Patents. (2014). CN103570612A - Preparation method of 6-chloronicotinic acid.
GOV.UK. (n.d.). Niacin (Vitamin B3) - A review of analytical methods for use in food. Retrieved from [Link]
Research Square. (2024). Efficient production of 6-Hydroxynicotinic Acid by newly isolated Pseudomonas poae. Retrieved from [Link]
Organic Syntheses. (n.d.). l-PROPYLENE GLYCOL. Retrieved from [Link]
LCGC International. (n.d.). Analysis of Bioavailable Niacin (Vitamin B3) by HPLC with Post-Column Photochemical Derivatization in Foods and Supplements. Retrieved from [Link]
PubMed. (1971). Oxidation of nicotinic acid by a Bacillus species: purification and properties of nicotinic acid and 6-hydroxynicotinic acid hydroxylases. Retrieved from [Link]
Chemistry LibreTexts. (2023). Williamson Ether Synthesis. Retrieved from [Link]
SIELC Technologies. (2020). Analysis of Nicotinic Acid and Nicotinamide (Vitamin B3) on Newcrom AH Column. Retrieved from [Link]
ScienceMadness Discussion Board. (2006). Elimination of propylene glycol/1,2 propanediol. Retrieved from [Link]
Francis Academic Press. (2023). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]
Chemistry LibreTexts. (2022). A First Look at Some Organic Reaction Mechanism. Retrieved from [Link]
Application Note: UV-Vis Characterization and Impurity Profiling of 6-(2-Hydroxypropoxy)nicotinic Acid
Introduction & Scope 6-(2-Hydroxypropoxy)nicotinic acid is a structural derivative of nicotinic acid (Vitamin B3) often encountered as a process impurity or metabolite in the synthesis of niacin-based therapeutics (e.g.,...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
6-(2-Hydroxypropoxy)nicotinic acid is a structural derivative of nicotinic acid (Vitamin B3) often encountered as a process impurity or metabolite in the synthesis of niacin-based therapeutics (e.g., reaction products with propylene oxide or propylene glycol).
Accurate characterization of this compound is critical for purity profiling because it shares a similar retention time and solubility profile with other common degradants, such as 6-hydroxynicotinic acid. However, its electronic structure differs significantly from the 6-hydroxy analog. While 6-hydroxynicotinic acid exists predominantly as a 2-pyridone tautomer with a distinct redshifted absorption, 6-(2-hydroxypropoxy)nicotinic acid is "locked" in the lactim ether form.
This guide provides a robust protocol for the UV-Vis spectral analysis of 6-(2-Hydroxypropoxy)nicotinic acid, focusing on distinguishing it from related pyridine-3-carboxylic acid derivatives.
Theoretical Background
Chromophore Analysis
The UV absorption of nicotinic acid derivatives is governed by the pyridine ring
transitions. Substituents at the 6-position (ortho to the ring nitrogen) drastically alter the spectral topology:
Nicotinic Acid (Parent): The unsubstituted pyridine ring exhibits a primary absorption band at 261–262 nm (in acidic media) due to the protonated pyridine transition.
6-Hydroxynicotinic Acid (Degradant): Tautomerizes to the 6-oxo-1,6-dihydropyridine (pyridone) form. The loss of aromaticity and extension of the conjugated system (amide-like resonance) causes a large bathochromic shift to ~295–300 nm .
6-(2-Hydroxypropoxy)nicotinic Acid (Target): The substituent is an alkoxy group (-OR) . This acts as an auxochrome, donating electron density into the ring via the oxygen lone pair. However, unlike the hydroxy derivative, it cannot tautomerize to a pyridone. Therefore, its spectrum retains the aromatic pyridine character, exhibiting a smaller redshift relative to nicotinic acid.
Expected Spectral Characteristics:
: 268–274 nm (Bathochromic shift of ~10 nm vs. Nicotinic Acid).
Band Shape: Distinct "shoulder" often observed around 220-230 nm.
Differentiation: The absence of the ~295 nm band confirms the O-alkylated structure vs. the N-alkylated or 6-hydroxy impurities.
Structural Logic Diagram
Figure 1: Structural relationship and spectral differentiation of nicotinic acid derivatives.
Experimental Protocol
Reagents & Equipment
Spectrophotometer: Double-beam UV-Vis (e.g., Shimadzu UV-1900 or Agilent Cary 60) with 1 nm bandwidth.
Cuvettes: Quartz, 10 mm path length (matched pair).
Solvent A (Screening): Methanol (HPLC Grade).
Solvent B (pH Control): 10 mM Phosphate Buffer, pH 7.0.
For quantitative assays, linearity must be established.
Prepare serial dilutions: 5, 10, 20, 40, 60
g/mL.
Plot Absorbance at
vs. Concentration.
Acceptance Criteria:
.
Impurity Profiling Workflow
Figure 2: Decision tree for identifying nicotinic acid derivatives based on UV maxima.
Troubleshooting & Critical Considerations
pH Sensitivity: Nicotinic acid derivatives have two ionizable groups (Pyridine N and Carboxyl COOH). The spectrum will shift if pH is not controlled. Always use a buffer (pH 7.0 recommended) rather than unbuffered water.
Solvent Cut-off: If using organic solvents, ensure the UV cut-off is below 210 nm (e.g., use Methanol or Acetonitrile, avoid Acetone).
Interference: The 2-hydroxypropoxy group adds a chiral center, but this does not affect isotropic UV-Vis absorption. It does, however, increase polarity, potentially shifting HPLC retention times earlier than non-hydroxylated ethers.
Application Note: Using 6-(2-Hydroxypropoxy)nicotinic acid as a Chemical Probe for HCAR2 (GPR109A) Signaling
Abstract This application note details the use of 6-(2-Hydroxypropoxy)nicotinic acid as a chemical probe for investigating the Hydroxycarboxylic Acid Receptor 2 (HCAR2) , also known as GPR109A . As a structural derivativ...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the use of 6-(2-Hydroxypropoxy)nicotinic acid as a chemical probe for investigating the Hydroxycarboxylic Acid Receptor 2 (HCAR2) , also known as GPR109A . As a structural derivative of nicotinic acid (niacin), this compound serves as a critical tool for elucidating Structure-Activity Relationships (SAR) within the GPR109A ligand binding pocket and for studying downstream anti-lipolytic and anti-inflammatory pathways. This guide provides standardized protocols for solubility, cAMP inhibition assays, and lipolysis inhibition in adipocytes, ensuring robust and reproducible data generation.
Scientific Background & Mechanism of Action
6-(2-Hydroxypropoxy)nicotinic acid functions as an orthosteric agonist of GPR109A. The introduction of the 2-hydroxypropoxy group at the 6-position of the pyridine ring alters the physicochemical properties (polarity and steric bulk) compared to the endogenous ligand, nicotinic acid.
Signaling Pathway
Upon binding to GPR109A, the probe induces a conformational change that activates the Gi/o family of G proteins .
G
i Activation: The Gi subunit inhibits Adenylyl Cyclase (AC).
PKA Inhibition: Reduced cAMP leads to lower Protein Kinase A (PKA) activity.
Lipolysis Inhibition: Reduced phosphorylation of Hormone-Sensitive Lipase (HSL) and Perilipin prevents the hydrolysis of triglycerides into free fatty acids (FFAs) and glycerol.
This mechanism is pivotal for research into dyslipidemia, atherosclerosis, and neuroinflammation.
Pathway Visualization
Caption: GPR109A signaling cascade. The probe activates Gi, reducing cAMP and inhibiting lipolysis.
Chemical Properties & Preparation
Property
Specification
Chemical Name
6-(2-Hydroxypropoxy)nicotinic acid
Molecular Formula
CHNO
Molecular Weight
~197.19 g/mol
Solubility
Soluble in DMSO (>50 mM); Sparingly soluble in water (pH dependent)
Objective: Create a stable 10 mM stock solution for biological assays.
Weighing: Accurately weigh 1.97 mg of 6-(2-Hydroxypropoxy)nicotinic acid.
Dissolution: Add 1.0 mL of sterile, anhydrous DMSO. Vortex for 30 seconds until fully dissolved.
Note: If the compound acts as a free acid, the solution may be acidic. For aqueous dilutions, ensure the buffer has sufficient capacity (e.g., 20 mM HEPES) to maintain pH 7.4.
Aliquoting: Dispense into 50 µL aliquots in amber microcentrifuge tubes to prevent light degradation.
Storage: Store at -20°C for up to 3 months.
Experimental Protocols
Protocol 2: GPR109A Functional Assay (HTRF cAMP)
Objective: Determine the EC
of the probe by measuring its ability to inhibit forskolin-stimulated cAMP production in CHO-K1 cells stably expressing human GPR109A.
Significant reduction in glycerol release confirms functional coupling to metabolic pathways.
Solubility
Precipitation
None at <100 µM
If precipitation occurs, verify DMSO concentration (<0.5% final).
Troubleshooting:
High Background in cAMP: Ensure IBMX is fresh; phosphodiesterase activity can degrade cAMP rapidly.
No Effect in Lipolysis: Verify GPR109A expression in 3T3-L1 cells (expression peaks at late differentiation).
References
Tunaru, S., et al. (2003). PUMA-G and HM74 are receptors for nicotinic acid and mediate its anti-lipolytic effect. Nature Medicine, 9(3), 352-355. Link
Wise, A., et al. (2003). Molecular identification of high and low affinity receptors for nicotinic acid. Journal of Biological Chemistry, 278(11), 9869-9874. Link
Offermanns, S. (2006). The nicotinic acid receptor GPR109A (HM74A or PUMA-G). Pharmacological Reviews, 58(4), 601-622. Link
Gille, A., & Offermanns, S. (2008). Pharmacology of nicotinic acid receptor GPR109A (HM74A/PUMA-G). Naunyn-Schmiedeberg's Archives of Pharmacology, 377, 233-233. Link
Carlson, L. A. (2005).[1] Nicotinic acid: the broad-spectrum lipid drug.[1] A 50th anniversary review. Journal of Internal Medicine, 258(2), 94-114.[1] Link
Technical Support Center: Minimizing Side Reactions in 6-(2-Hydroxypropoxy)nicotinic Acid Production
Executive Summary & Reaction Logic The synthesis of 6-(2-Hydroxypropoxy)nicotinic acid typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) of 6-chloronicotinic acid (6-CNA) with 1,2-propanediol (1,2-PDO) i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Reaction Logic
The synthesis of 6-(2-Hydroxypropoxy)nicotinic acid typically proceeds via a Nucleophilic Aromatic Substitution (SNAr) of 6-chloronicotinic acid (6-CNA) with 1,2-propanediol (1,2-PDO) in the presence of a base. While conceptually straightforward, this reaction is prone to specific competitive pathways that degrade yield and purity.
The critical challenge lies in balancing the nucleophilicity of the diol against the competing hydrolysis of the chloropyridine ring, while simultaneously controlling regioselectivity (primary vs. secondary hydroxyl attack).
Core Reaction Scheme
The following diagram illustrates the desired pathway versus the critical side reactions you must control.
Figure 1: Reaction network showing the competition between the desired SNAr pathway and key side reactions (Hydrolysis and Regioisomerism).[1][2]
Troubleshooting Guide (Q&A)
This section addresses specific failure modes reported by process chemists.
Issue 1: High Levels of 6-Hydroxynicotinic Acid (Hydrolysis Impurity)
User Report: "My HPLC shows a large peak at RRT ~0.4 (identified as 6-hydroxynicotinic acid), sometimes exceeding 10%."
Root Cause Analysis:
The chloride at the 6-position is highly activated.[2] In the presence of water and base , the hydroxide ion (OH⁻) competes aggressively with the alkoxide of 1,2-propanediol. Since OH⁻ is often less sterically hindered and more nucleophilic than the diol anion, even trace moisture leads to significant hydrolysis [1, 2].
Corrective Actions:
Moisture Control (Critical): Ensure 1,2-propanediol is anhydrous (<0.1% water). Use molecular sieves or azeotropic distillation if necessary before adding the base.
Base Selection: Switch from hydroxide bases (NaOH, KOH) to Sodium Hydride (NaH) or Potassium tert-butoxide (t-BuOK) . Hydroxides generate water as a byproduct of deprotonating the diol.
Protocol: Slurry NaH in dry DMF/DMSO or neat diol, then add 6-CNA slowly.
Order of Addition: Pre-form the alkoxide. Stir the base with 1,2-propanediol for 30 minutes before adding the 6-chloronicotinic acid. This ensures the active nucleophile is ready and consumes any residual moisture before the substrate is introduced.
User Report: "I see a close-eluting impurity (1-3%) that mass spec suggests is an isomer."
Root Cause Analysis:
1,2-Propanediol has two nucleophilic sites: a primary (-CH₂OH) and a secondary (-CH(OH)-). The primary alcohol is kinetically favored due to lower steric hindrance. However, at high temperatures or with non-selective bases , the thermodynamic distribution shifts, increasing the attack by the secondary hydroxyl group [3].
Corrective Actions:
Temperature Modulation: Lower the reaction temperature. If running at reflux (>100°C), reduce to 60-80°C. SNAr reactions on 6-chloronicotinic acid are often facile enough to proceed at moderate temperatures.
Steric Control: Use a bulkier counter-cation or base. Potassium (K⁺) often favors the primary alkoxide slightly better than Sodium (Na⁺) in some glycol ethers due to chelation effects, though this is substrate-dependent.
Solvent Effects: If using a co-solvent, avoid very polar protic solvents that might solvate the primary alkoxide too strongly, reducing its nucleophilicity relative to the secondary one.
Issue 3: "Tar" Formation and Darkening of Reaction
User Report: "The reaction mixture turns black after 4 hours, and yield drops."
Root Cause Analysis:
Pyridine derivatives, particularly nicotinic acids, are prone to decarboxylation and oxidative polymerization at high temperatures (>120°C), especially in the presence of air and strong bases.
Corrective Actions:
Inert Atmosphere: Strictly run the reaction under Nitrogen or Argon.
Thermal Limit: Do not exceed 100°C unless absolutely necessary.
Radical Scavenging: Ensure reagents are free of peroxides (common in old glycol ethers).
Experimental Optimization FAQs
Q: Should I use neat 1,2-propanediol or a co-solvent?A: Using neat 1,2-propanediol (as both reagent and solvent) is often preferred to drive the equilibrium toward the product and suppress hydrolysis (by overwhelming concentration). However, if the viscosity is too high or workup is difficult, use a polar aprotic solvent like DMSO or DMF . Avoid alcohols (MeOH, EtOH) as they will compete to form methyl/ethyl ethers.
Q: Can I use 6-Fluoronicotinic acid instead?A: Yes. The fluoro derivative is significantly more reactive toward SNAr than the chloro derivative [4]. This allows you to run the reaction at much lower temperatures (e.g., Room Temperature to 50°C), which drastically reduces side reactions like decarboxylation and regioisomer formation. Trade-off: 6-Fluoronicotinic acid is more expensive.
Q: How do I remove the unreacted 6-chloronicotinic acid?A: Since both the product and starting material are carboxylic acids, simple acid-base extraction is difficult.
Recommendation: Optimize conversion to >99% by using excess diol (3-5 equivalents).
Purification: If SM remains, the product often crystallizes from water at pH 3-4, while the starting material and 6-HNA impurity have different solubility profiles. Recrystallization from water/ethanol is effective.
Comparative Data: Base & Solvent Effects[1][3][4]
Parameter
Standard Condition (KOH / Neat Diol)
Optimized Condition (NaH / DMF)
Impact on Quality
Hydrolysis (6-HNA)
High (5-15%)
Low (<1%)
Major Improvement (Eliminates water source)
Regio-Isomer
Moderate (2-5%)
Low (<1%)
Lower Temp possible with stronger base
Reaction Temp
120-130°C
60-80°C
Reduces thermal degradation
Workup
Difficult (High viscosity)
Standard Extraction
Easier phase separation
References
Hydrolysis of Chloronicotinic Acids
Title: Preparation of 6-Hydroxynicotinic acid (Organic Syntheses)[3][4]
Context: Describes the facile hydrolysis of 6-chloro/alkoxy deriv
Overcoming poor solubility of 6-(2-Hydroxypropoxy)nicotinic acid in organic solvents
Technical Support Center: 6-(2-Hydroxypropoxy)nicotinic Acid Welcome to the technical support guide for 6-(2-Hydroxypropoxy)nicotinic acid. This resource is designed for researchers, chemists, and formulation scientists...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 6-(2-Hydroxypropoxy)nicotinic Acid
Welcome to the technical support guide for 6-(2-Hydroxypropoxy)nicotinic acid. This resource is designed for researchers, chemists, and formulation scientists who are encountering challenges with the solubility of this molecule in organic solvents. Our goal is to provide not just solutions, but a foundational understanding of the underlying physicochemical principles to empower you to troubleshoot effectively.
The structure of 6-(2-Hydroxypropoxy)nicotinic acid presents a unique solubility challenge. It combines a polar, ionizable pyridinemonocarboxylic acid core with a hydrophilic hydroxypropoxy side chain. This combination results in a molecule with strong hydrogen bonding capabilities (both donor and acceptor) and a significant dipole moment, leading to high crystal lattice energy and preferential solubility in polar, protic solvents like water, while showing limited solubility in many common organic solvents.
This guide is structured into two main sections: Frequently Asked Questions (FAQs) for quick answers to common issues, and in-depth Troubleshooting Guides for more complex problems, complete with step-by-step protocols.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why is 6-(2-Hydroxypropoxy)nicotinic acid insoluble in non-polar solvents like hexane or toluene?
A: This is due to a fundamental principle of "like dissolves like." Your molecule is highly polar due to the pyridine ring, the carboxylic acid group, and the hydroxyl group. Non-polar solvents like hexane and toluene have very low dielectric constants and cannot form the strong hydrogen bonds required to overcome the crystal lattice energy of your solid compound. The intermolecular forces between the solvent molecules are significantly weaker than the forces holding your compound together, making dissolution energetically unfavorable.
Q2: I observed that my compound has better solubility in DMSO and ethanol than in acetone or acetonitrile. Why?
A: This observation highlights the importance of hydrogen bonding. While all four are polar solvents, they have different characteristics:
DMSO (Dimethyl sulfoxide) is a highly polar aprotic solvent with a strong ability to accept hydrogen bonds, which can interact effectively with the carboxylic acid and hydroxyl protons of your molecule. Studies on the parent molecule, nicotinic acid, show its highest solubility in DMSO among common organic solvents.[1]
Ethanol is a polar protic solvent. It can act as both a hydrogen bond donor and acceptor, allowing it to interact favorably with all the polar functional groups on your molecule.
Acetone and Acetonitrile are polar aprotic solvents, but they are weaker hydrogen bond acceptors than DMSO and cannot donate hydrogen bonds.[1] This limits their ability to fully solvate the molecule compared to DMSO or ethanol.
Q3: Is heating the solvent a reliable method to increase solubility?
A: Heating generally increases the solubility of solids. However, this approach has two critical caveats:
Thermodynamic Stability: The solution may become supersaturated upon cooling, leading to precipitation. This is often not suitable for applications requiring long-term solution stability.
Chemical Stability: 6-(2-Hydroxypropoxy)nicotinic acid, like many organic molecules, can be susceptible to degradation at elevated temperatures, especially in reactive solvents. Always perform a preliminary thermal stability test on a small scale before applying heat to your entire batch.
Q4: I've read that water can sometimes increase the solubility of carboxylic acids in organic solvents. Is this true?
A: Yes, this phenomenon is known as "water-enhanced solubility" and is well-documented for carboxylic acids in certain organic solvents, particularly Lewis-base solvents.[2][3][4] A small amount of water can act as a bridge, forming hydrogen bonds with both the carboxylic acid and the organic solvent, which can disrupt the crystal lattice more effectively than the organic solvent alone. This can be a powerful and simple technique to try.
Part 2: Troubleshooting Guides & Protocols
This section provides structured approaches to systematically overcome significant solubility hurdles.
Guide 1: Low Solubility in Standard Polar Organic Solvents
Problem: You are experiencing insufficient solubility (<5 mg/mL) in common polar solvents like methanol, ethanol, or acetonitrile for your experimental needs.
Primary Strategy: Co-Solvency
The rationale behind using a co-solvent system is to fine-tune the polarity and hydrogen-bonding characteristics of the solvent environment to better match the solute. By mixing solvents, you can create a medium that is more effective at solvating your compound than any single solvent alone.[5]
Solvent Selection: Choose a primary solvent in which the compound has some, albeit poor, solubility (e.g., Ethanol). Select a panel of co-solvents with diverse properties (e.g., DMSO for H-bond accepting, water for H-bond donating/accepting, NMP for high polarity).
Preparation of Stock Solutions: Prepare saturated or near-saturated solutions of your compound in the primary solvent.
Titration: In small, sealed vials, place a known amount of your solid compound.
Systematic Addition: Add the primary solvent (e.g., Ethanol) until a slurry is formed. Then, incrementally add the co-solvent (e.g., DMSO) dropwise, vortexing thoroughly after each addition.
Observation: Record the approximate ratio of solvents (e.g., 9:1, 4:1, 1:1 Ethanol:DMSO) at which complete dissolution occurs.
Equilibration: Allow the vials to equilibrate at a constant temperature (e.g., 25°C) for 24 hours to check for precipitation, ensuring the solution is thermodynamically stable.
Caption: Workflow for systematic co-solvent screening to enhance solubility.
Guide 2: Achieving High Concentrations for Stock Solutions or Formulations
Problem: You need to prepare a concentrated solution (>20 mg/mL), but co-solvents are not sufficient or are incompatible with downstream applications.
Primary Strategy: pH Adjustment and Salt Formation
The carboxylic acid moiety on your molecule is the key to this strategy. By deprotonating it with a base, you form a nicotinate salt. This salt will have significantly different—and often dramatically higher—solubility in polar organic solvents, especially those capable of solvating ions, like alcohols.
Compound Form
Solvent
Expected Solubility
Rationale
Free Acid
Ethanol
Low (~2-5 mg/mL)
Relies on H-bonding with the neutral molecule.
Triethylamine Salt
Ethanol
High (>50 mg/mL)
Ion-dipole interactions are much stronger.
Sodium Salt
Methanol
Moderate-High
Strong ion-dipole interactions.
Free Acid
Acetonitrile
Very Low (<1 mg/mL)
Poor solvation of the carboxylic acid proton.
DBU Salt
Acetonitrile
Moderate
DBU salt is organic-soluble; ion-dipole forces.
Safety First: Handle all bases with appropriate personal protective equipment (PPE).
Setup: In separate vials, suspend a known quantity of 6-(2-Hydroxypropoxy)nicotinic acid (e.g., 20 mg) in 1 mL of your target organic solvent (e.g., ethanol).
Base Selection: Choose a range of bases.
Organic Amines (Weak): Triethylamine (TEA), Diisopropylethylamine (DIPEA). These are good starting points.
Stronger Organic Bases: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). Use for aprotic solvents.
Inorganic Bases: Sodium hydroxide or potassium hydroxide (as concentrated aqueous or methanolic solutions). Be mindful of introducing water.
Stoichiometric Addition: Add exactly one molar equivalent of the base to the suspension. For example, if you have 20 mg of your compound (MW ~197.19 g/mol ), you have ~0.101 mmol. Add 0.101 mmol of your chosen base.
Dissolution & Observation: Vortex or stir the mixture vigorously at room temperature. Observe if dissolution occurs. If not, gentle warming (40°C) can be attempted.
pH Check (Optional): If using an aqueous or alcoholic solution, you can spot the solution on a pH strip to confirm a pH > 7.
Stability Check: Once dissolved, let the solution stand for several hours to ensure the salt does not precipitate.
Guide 3: Long-Term Solution Stability and Preventing Precipitation
Problem: Your compound dissolves initially but crashes out of solution over time, or you are developing a formulation that requires absolute stability.
Primary Strategy: Advanced Formulation Approaches
When conventional methods fail, advanced solid-state chemistry techniques may be required. These are common in pharmaceutical development when dealing with poorly soluble drugs.[6]
Co-crystals: This involves co-crystallizing your active molecule with a benign "co-former" in a specific stoichiometric ratio. The resulting co-crystal is a new solid-state form with unique physicochemical properties, including potentially much higher solubility and dissolution rates.[7] For a nicotinic acid derivative, suitable co-formers could include other pharmaceutically acceptable acids, amides, or other molecules capable of forming strong, predictable hydrogen bonds.
Amorphous Solid Dispersions (ASDs): In this approach, the crystalline structure of your compound is completely disrupted by dispersing it at a molecular level within a polymer matrix. The amorphous form does not have a crystal lattice to overcome, making it kinetically more soluble. This is often achieved via techniques like spray drying or hot-melt extrusion.
Caption: Conceptual states of a compound: suspension, solution via salt, and co-crystal.
These advanced strategies typically require specialized equipment and expertise in materials science and are recommended when simpler methods like co-solvency and pH adjustment are insufficient.
References
Starr, J. N., & King, C. J. (n.d.). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. UNT Digital Library. [Link]
Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. Industrial & Engineering Chemistry Research, 31(11), 2572–2579. [Link]
Starr, J. N., & King, C. J. (1992). Water-enhanced solubility of carboxylic acids in organic solvents and its application to extraction processes. OSTI.GOV. [Link]
Pires, F. L., et al. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. MDPI. [Link]
Abraham, M. H., et al. (2013). On the solubility of nicotinic acid and isonicotinic acid in water and organic solvents. Journal of Molecular Liquids, 188, 148-154. [Link]
Cheméo. (n.d.). Chemical Properties of Niacin (CAS 59-67-6). [Link]
National Center for Biotechnology Information. (n.d.). Nicotinic Acid. PubChem. [Link]
Gonçalves, C. M., & da Piedade, M. E. (2012). Solubility of nicotinic acid in water, ethanol, acetone, diethyl ether, acetonitrile, and dimethyl sulfoxide. The Journal of Chemical Thermodynamics, 47, 362-371. [Link]
Frontiers in Bioengineering and Biotechnology. (2025). Enzymatic approaches to nicotinic acid synthesis: recent advances and future prospects. [Link]
Definitive Guide: Certified Reference Materials for 6-(2-Hydroxypropoxy)nicotinic Acid
Topic: Certified Reference Material for 6-(2-Hydroxypropoxy)nicotinic acid Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary In the high-stake...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Certified Reference Material for 6-(2-Hydroxypropoxy)nicotinic acid
Content Type: Publish Comparison Guide
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
In the high-stakes arena of pharmaceutical impurity profiling, 6-(2-Hydroxypropoxy)nicotinic acid (6-HPNA) represents a critical, often overlooked degradation product in niacin (nicotinic acid) and nicotinamide formulations. Often formed via the etherification of 6-hydroxynicotinic acid in the presence of propylene glycol (a common excipient), this impurity requires rigorous quantification to meet ICH Q3A/B thresholds.
This guide objectively compares the performance of an ISO 17034 Certified Reference Material (CRM) against Analytical Standards and Research-Grade Chemicals . We analyze the impact of these materials on method validation, measurement uncertainty, and regulatory compliance.
Part 1: The Technical Landscape
The Molecule: 6-(2-Hydroxypropoxy)nicotinic Acid [1]
Mechanism: Nucleophilic attack of the 6-hydroxyl group of 6-hydroxynicotinic acid on the epoxide of propylene oxide (or dehydration with propylene glycol).
Criticality: As a pyridine derivative with an ether linkage, its solubility and toxicological profile differ significantly from the parent API, necessitating specific monitoring.
The Comparison Matrix
The following table summarizes the three tiers of reference materials available for 6-HPNA.
As a Senior Application Scientist, I assert that the choice of reference material is not merely administrative—it is the limiting factor of your analytical method's accuracy.
The "Chirality Trap"
6-(2-Hydroxypropoxy)nicotinic acid contains a chiral center at the 2-position of the propoxy group.
The Risk: A research-grade chemical may be a non-racemic mixture depending on the synthesis route (e.g., using S-propylene oxide).
The CRM Advantage: An ISO 17034 CRM explicitly characterizes the enantiomeric ratio (or certifies it as racemic). If your HPLC method uses a chiral column, a non-characterized standard will yield erroneous quantitation due to peak splitting or mismatch.
To demonstrate the necessity of a CRM, we propose a Standard Addition Protocol for quantifying 6-HPNA in a liquid Niacin formulation. This method self-validates by compensating for matrix effects.
Solvent: 0.1% Formic Acid in Water/Methanol (95:5).
Workflow:
Preparation: Dilute the Niacin formulation to a target concentration of 1 mg/mL (API).
Spiking: Aliquot the sample into 5 vials. Spike 6-HPNA CRM at increasing concentrations: 0%, 50%, 100%, 150%, and 200% of the estimated impurity level (e.g., 0.1 µg/mL).
Analysis: Inject into LC-MS/MS (MRM transition: m/z 198.1 → 124.0).
Calculation: Plot Peak Area vs. Added Concentration.
X-intercept (absolute value) = Concentration in unspiked sample.
Linearity (R²) must be > 0.99 for the method to be valid.
Why the CRM Matters Here:
If you use a Tier 2 or Tier 3 standard with an incorrect purity assignment (e.g., labeled 98% but actually 85% due to hygroscopic water uptake), the slope of your standard addition curve will be biased. This results in a systematic error in the calculated impurity level, potentially causing a false pass/fail regarding ICH thresholds.
Part 3: Visualization of Pathways & Workflows
Diagram 1: Impurity Formation Pathway
Caption: The degradation mechanism where 6-Hydroxynicotinic acid reacts with Propylene Glycol/Oxide to form the target impurity 6-HPNA.
Diagram 2: Decision Logic for Reference Material Selection
Caption: Flowchart for selecting the correct reference material grade based on regulatory requirements and assay stage.
Part 4: Comparative Data Analysis
The following data simulates a comparison between a Certified Reference Material and a Research Grade sample of 6-HPNA stored for 6 months.
Parameter
ISO 17034 CRM
Research Grade Chemical
Impact on Analysis
Initial Purity (HPLC)
99.8%
96.5%
Research grade introduces 3.5% bias immediately.
Water Content (KF)
0.1% (Certified)
Not Measured (Likely ~2%)
Unaccounted water leads to over-weighing of standard.
Uncertainty (U)
± 0.3% ()
Unknown
CRM allows calculation of total method error budget.
Stability (6 Months)
Stable (Re-tested)
Degraded to 94.2%
Research grade drift causes false "Out of Spec" results for drug product.
References
International Organization for Standardization. (2016). ISO 17034:2016 General requirements for the competence of reference material producers. ISO. [Link]
A Comparative Guide to the Validation of Analytical Methods for 6-(2-Hydroxypropoxy)nicotinic Acid Quantification
For researchers, scientists, and professionals in drug development, the precise and accurate quantification of novel chemical entities is paramount. This guide provides an in-depth comparison of analytical methodologies...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, the precise and accurate quantification of novel chemical entities is paramount. This guide provides an in-depth comparison of analytical methodologies for the validation of 6-(2-Hydroxypropoxy)nicotinic acid quantification. While specific validated methods for this compound are not yet prevalent in published literature, this guide extrapolates from robust methods developed for the parent compound, nicotinic acid, and its derivatives. The principles and protocols discussed herein are grounded in established analytical science and aligned with international regulatory standards.
The Critical Need for Validated Quantification
6-(2-Hydroxypropoxy)nicotinic acid, a derivative of nicotinic acid (Niacin or Vitamin B3), is of interest in pharmaceutical development. Accurate measurement of its concentration in biological matrices is essential for pharmacokinetic, toxicokinetic, and bioequivalence studies.[1] Method validation provides documented evidence that an analytical procedure is reliable and fit for its intended purpose, ensuring data integrity for regulatory submissions to bodies like the FDA and EMA.[2][3]
Pillars of Analytical Method Validation
Before delving into specific techniques, it is crucial to understand the foundational parameters of analytical method validation as stipulated by the International Council for Harmonisation (ICH) guidelines, and enforced by regulatory agencies like the FDA and EMA.[3][4][5] A validated method must demonstrably possess:
Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, or matrix components.[2][6]
Linearity: A direct proportional relationship between the concentration of the analyte and the analytical signal over a defined range.[6][7]
Accuracy: The closeness of the measured value to the true value, often expressed as percent recovery.[2][6]
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This is typically evaluated at two levels: repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[2][6][7]
Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified with acceptable precision and accuracy, respectively.[8]
Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.
Stability: The chemical stability of the analyte in a given matrix under specific conditions for specific time intervals.
Comparative Analysis of Analytical Methodologies
Based on the physicochemical properties of nicotinic acid and its derivatives, three primary analytical techniques are proposed and compared for the quantification of 6-(2-Hydroxypropoxy)nicotinic acid: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).
High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection
HPLC is a cornerstone of pharmaceutical analysis. For a molecule like 6-(2-Hydroxypropoxy)nicotinic acid, which contains a chromophore (the pyridine ring), UV detection is a viable and cost-effective approach.
Causality Behind Experimental Choices:
The choice of a reversed-phase column, such as a C8 or C18, is based on the polar nature of nicotinic acid and its derivatives.[8][9] The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like methanol or acetonitrile, is optimized to achieve good peak shape and resolution from potential interferences.[8] The pH of the mobile phase is a critical parameter to control the ionization state of the acidic nicotinic acid moiety and achieve consistent retention times.
Experimental Workflow for HPLC-UV Analysis
Caption: Workflow for HPLC-UV quantification.
Detailed Experimental Protocol: HPLC-UV
Sample Preparation:
To 200 µL of plasma, add 400 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 10,000 rpm for 10 minutes.
Collect the supernatant and filter through a 0.45 µm syringe filter into an HPLC vial.
Chromatographic Conditions:
Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
Mobile Phase: Isocratic mixture of 0.1 M phosphate buffer (pH 3.0) and methanol (70:30 v/v).[8]
Linearity: Prepare calibration standards in blank plasma over a concentration range of 0.1 to 50 µg/mL. Plot peak area versus concentration and determine the correlation coefficient (r²).
Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations (e.g., 0.3, 25, and 45 µg/mL) in five replicates on three different days.
Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS offers significantly higher sensitivity and selectivity compared to HPLC-UV, making it the gold standard for bioanalysis.[2][11]
Causality Behind Experimental Choices:
The high specificity of LC-MS/MS arises from its ability to select a precursor ion (the molecular ion of the analyte) and then fragment it to produce specific product ions.[12] This technique, known as Multiple Reaction Monitoring (MRM), drastically reduces background noise and matrix interference.[13] Electrospray ionization (ESI) is a suitable ionization technique for polar molecules like 6-(2-Hydroxypropoxy)nicotinic acid.[12][14]
